Cas no 2034370-25-5 (N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide)

N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide is a synthetic organic compound featuring a biphenyl core substituted with a methoxy group and a carboxamide linkage to a furan-pyrazine hybrid moiety. This structure suggests potential utility in pharmaceutical or materials science applications due to its conjugated aromatic systems and functional group diversity. The furan and pyrazine components may contribute to electronic or binding properties, while the methoxy group enhances solubility and steric modulation. Its well-defined molecular architecture allows for precise modifications, making it a candidate for further derivatization in drug discovery or optoelectronic material development. The compound's purity and stability under standard conditions support its use in research and industrial applications.
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide structure
2034370-25-5 structure
Product Name:N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
CAS No:2034370-25-5
MF:C23H19N3O3
MW:385.415265321732
CID:5468680
Update Time:2025-06-03

N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
    • N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
    • N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-4-(3-methoxyphenyl)benzamide
    • Inchi: 1S/C23H19N3O3/c1-28-19-5-2-4-18(14-19)16-7-9-17(10-8-16)23(27)26-15-20-22(25-12-11-24-20)21-6-3-13-29-21/h2-14H,15H2,1H3,(H,26,27)
    • InChI Key: QZPMWOMWBABAQJ-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C(CNC(C2C=CC(=CC=2)C2C=CC=C(C=2)OC)=O)=NC=CN=1

Computed Properties

  • Exact Mass: 385.14264148 g/mol
  • Monoisotopic Mass: 385.14264148 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 385.4
  • XLogP3: 2.9
  • Topological Polar Surface Area: 77.2

N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6562-9306-2μmol
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
2034370-25-5
2μmol
$57.0 2023-09-08
Life Chemicals
F6562-9306-5μmol
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
2034370-25-5
5μmol
$63.0 2023-09-08
Life Chemicals
F6562-9306-10μmol
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
2034370-25-5
10μmol
$69.0 2023-09-08
Life Chemicals
F6562-9306-20μmol
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
2034370-25-5
20μmol
$79.0 2023-09-08
Life Chemicals
F6562-9306-1mg
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
2034370-25-5
1mg
$54.0 2023-09-08
Life Chemicals
F6562-9306-2mg
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
2034370-25-5
2mg
$59.0 2023-09-08
Life Chemicals
F6562-9306-3mg
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
2034370-25-5
3mg
$63.0 2023-09-08
Life Chemicals
F6562-9306-4mg
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
2034370-25-5
4mg
$66.0 2023-09-08
Life Chemicals
F6562-9306-5mg
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
2034370-25-5
5mg
$69.0 2023-09-08
Life Chemicals
F6562-9306-10mg
N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide
2034370-25-5
10mg
$79.0 2023-09-08

Additional information on N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide

Research Brief on N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide (CAS: 2034370-25-5)

In recent years, the compound N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide (CAS: 2034370-25-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structure, featuring a furan-pyrazine core and a biphenyl carboxamide moiety, suggests its potential as a modulator of specific biological targets, including kinases and G-protein-coupled receptors (GPCRs).

Preliminary in vitro studies have demonstrated that this compound exhibits notable activity against a range of cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies indicate that it may function by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, its interaction with specific protein targets has been elucidated through X-ray crystallography and molecular docking simulations, providing a structural basis for its bioactivity.

Further investigations into the pharmacokinetic properties of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are exploring various formulation strategies to enhance its bioavailability and reduce potential off-target effects. These efforts are supported by computational modeling and in vivo studies in rodent models.

In conclusion, N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3'-methoxy-[1,1'-biphenyl]-4-carboxamide represents a promising candidate for further development in oncology and other therapeutic areas. Ongoing research aims to refine its pharmacological properties and evaluate its efficacy in preclinical and clinical settings. The compound's unique chemical structure and biological activity underscore its potential as a valuable addition to the pharmaceutical pipeline.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd